![molecular formula C19H18N2O2S B2610904 Methyl 1-amino-5-phenyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate CAS No. 861212-88-6](/img/structure/B2610904.png)
Methyl 1-amino-5-phenyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 1-amino-5-phenyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate” is a chemical compound with the molecular formula C19H18N2O2S and a molecular weight of 338.42 . It is offered by several suppliers for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by various experimental methods. For this compound, the molecular weight is known to be 338.42 . Other properties such as melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Synthesis and Characterization
Synthetic Methods and Characterization
The compound has been used in synthetic methods, such as in the synthesis of tetrahydro[1,3]oxazinothieno[2,3-c]isoquinolinone compounds and subsequent nucleophilic substitution reactions. These synthesized compounds have been fully characterized using various spectral analyses (Zaki, Radwan, & El-Dean, 2017).
Heterocyclic Synthesis
In another study, this compound was used as a starting material for the synthesis of a variety of fused heterocyclic compounds, demonstrating its versatility as a precursor in chemical synthesis (El-Dean, Radwan, & Zaki, 2010).
Pharmaceutical Applications
The compound has been utilized in the synthesis of hydantoins and thiohydantoins, which are derivatives of tetrahydroisoquinoline. These compounds are of interest in pharmaceutical research (Macháček, Jansa, Bertolasi, & Wsól, 2006).
Antimicrobial Activity
A novel series of derivatives synthesized from this compound were screened for their antimicrobial activity, showing promising activities against various pathogenic strains of bacteria and fungi (Zaki, El‐Dean, Radwan, & Sayed, 2019).
Photophysical Studies
In a photophysics study, analogs of phenylalanine, including derivatives of this compound, were synthesized and used to understand the influence of structural modifications on photophysical properties (Rzeska et al., 2000).
Crystal Structures
The compound has been involved in the synthesis of methyl 2-substituted tetrahydroquinoline carboxylates, with their structures established through X-ray structural analysis (Rudenko et al., 2012).
Pharmacological Evaluation
Some derivatives of this compound were evaluated for their potential as dopamine uptake inhibitors or dopaminomimetic properties in pharmacological studies (Zára-Kaczián et al., 1986).
Catalysis and Organic Synthesis
The compound has been used in catalytic processes, such as C-H functionalization, to synthesize a range of isoquinoline derivatives, demonstrating its utility in organic synthesis (Ruiz et al., 2017).
Anticancer and Antioxidant Properties
New derivatives of this compound were synthesized and evaluated for their anticancer activities and antioxidant properties, showing potential in medicinal chemistry (Sayed et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
methyl 1-amino-5-phenyl-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-23-19(22)17-15(20)14-12-9-5-6-10-13(12)16(21-18(14)24-17)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10,20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBUTZYDIZYOOSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)N=C(C3=C2CCCC3)C4=CC=CC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.